N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,4,5-trimethylphenoxy)acetamide

• Molecular Formula: C17H17Cl2NO3
• Molecular Weight: 354.2 g/mol
• IUPAC Name: N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,4,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C17H17Cl2NO3/c1-9-4-11(3)15(5-10(9)2)23-8-16(21)20-12-6-13(18)17(22)14(19)7-12/h4-7,22H,8H2,1-3H3,(H,20,21)
• InChI Key: JNKLJDJPNYSAHH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)OCC(=O)NC2=CC(=C(C(=C2)Cl)O)Cl)C

Description

N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,4,5-trimethylphenoxy)acetamide, commonly known as Dicamba, is a synthetic herbicide that is widely used to control broadleaf weeds in crops such as soybeans, cotton, and corn. It was first introduced in the 1960s and has since become one of the most commonly used herbicides in the world.

Mechanism of Action

Dicamba works by disrupting the growth and development of broadleaf weeds. It does this by mimicking the plant hormone auxin, which regulates plant growth. When Dicamba is applied to a plant, it causes the plant to grow abnormally, leading to stunted growth and eventual death.
Biochemical and Physiological Effects:
Dicamba has been shown to have a range of biochemical and physiological effects on plants. It can cause changes in gene expression, alter the balance of plant hormones, and disrupt the structure and function of cell membranes. These effects can lead to a range of symptoms, including leaf curling, stem twisting, and stunted growth.

Advantages and Limitations for Lab Experiments

Dicamba is commonly used in lab experiments to study the effects of herbicides on plants. Its advantages include its effectiveness in controlling broadleaf weeds, its relatively low cost, and its availability. However, its limitations include its potential to have negative effects on non-target plants and wildlife, as well as on human health.

Future Directions

There are several future directions for research on Dicamba. One area of focus is on developing new formulations of the herbicide that are less harmful to non-target plants and wildlife. Another area of focus is on developing new methods for controlling broadleaf weeds that do not rely on herbicides. Additionally, research is needed to better understand the long-term effects of Dicamba on the environment and human health.

Synthesis Methods

Dicamba is synthesized through a two-step process. The first step involves the reaction of 3,5-dichloroaniline with 2,4,5-trimethylphenol in the presence of a base to form the intermediate 3,5-dichloro-4-hydroxyphenyl-2,4,5-trimethylphenyl ether. The second step involves the reaction of the intermediate with chloroacetyl chloride in the presence of a base to form Dicamba.

Scientific Research Applications

Dicamba has been extensively studied for its efficacy in controlling broadleaf weeds in crops. It has also been studied for its potential impact on the environment and human health. Research has shown that Dicamba can have negative effects on non-target plants and wildlife, as well as on human health.